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  4. 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,9-triaza bicyclo[4.3.0]nona-2,5,7-trie
2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,9-triaza bicyclo[4.3.0]nona-2,5,7-trie 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,9-triaza bicyclo[4.3.0]nona-2,5,7-trie
Brand Name: Vulcanchem
CAS No.: 167375-22-6
VCID: VC0064083
InChI: InChI=1S/C23H21N7O/c1-2-5-20-19(23(31)25-21-12-13-24-30(20)21)14-15-8-10-16(11-9-15)17-6-3-4-7-18(17)22-26-28-29-27-22/h3-4,6-13,24H,2,5,14H2,1H3,(H,26,27,28,29)
SMILES: CCCC1=C(C(=O)N=C2N1NC=C2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula: C23H21N7O
Molecular Weight: 411.5 g/mol

2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,9-triaza bicyclo[4.3.0]nona-2,5,7-trie

CAS No.: 167375-22-6

Main Products

VCID: VC0064083

Molecular Formula: C23H21N7O

Molecular Weight: 411.5 g/mol

2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,9-triaza bicyclo[4.3.0]nona-2,5,7-trie - 167375-22-6

CAS No. 167375-22-6
Product Name 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,9-triaza bicyclo[4.3.0]nona-2,5,7-trie
Molecular Formula C23H21N7O
Molecular Weight 411.5 g/mol
IUPAC Name 7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-pyrazolo[1,5-a]pyrimidin-5-one
Standard InChI InChI=1S/C23H21N7O/c1-2-5-20-19(23(31)25-21-12-13-24-30(20)21)14-15-8-10-16(11-9-15)17-6-3-4-7-18(17)22-26-28-29-27-22/h3-4,6-13,24H,2,5,14H2,1H3,(H,26,27,28,29)
Standard InChIKey GULSBBPZSJDTLQ-UHFFFAOYSA-N
Isomeric SMILES CCCC1=C(C(=O)N=C2N1NC=C2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
SMILES CCCC1=C(C(=O)N=C2N1NC=C2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Canonical SMILES CCCC1=C(C(=O)N=C2N1NC=C2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Synonyms 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,9-triaza bicyclo[4.3.0]nona-2,5,7-trien-4-one
PubChem Compound 3074885
Last Modified Nov 09 2021
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